Cas no 90245-03-7 (L-Proline, 4-hydroxy-1-octyl-, trans-)

L-Proline, 4-hydroxy-1-octyl-, trans- structure
90245-03-7 structure
Product Name:L-Proline, 4-hydroxy-1-octyl-, trans-
CAS No:90245-03-7
MF:C13H25NO3
MW:243.342504262924
CID:791327
PubChem ID:71429609
Update Time:2025-04-19

L-Proline, 4-hydroxy-1-octyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 4-hydroxy-1-octyl-, trans-
    • (2S,4R)-4-hydroxy-1-octylpyrrolidine-2-carboxylic acid
    • DTXSID40848281
    • (4R)-4-Hydroxy-1-octyl-L-proline
    • 90245-03-7
    • Inchi: 1S/C13H25NO3/c1-2-3-4-5-6-7-8-14-10-11(15)9-12(14)13(16)17/h11-12,15H,2-10H2,1H3,(H,16,17)/t11-,12+/m1/s1
    • InChI Key: DVBBCRYVNGHUKI-NEPJUHHUSA-N
    • SMILES: O[C@H]1CN(CCCCCCCC)[C@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 243.18344366g/mol
  • Monoisotopic Mass: 243.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 60.8Ų

L-Proline, 4-hydroxy-1-octyl-, trans- Related Literature

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